![molecular formula C9H9NO3 B2873590 Methyl 3-amino-4-formylbenzoate CAS No. 212322-17-3](/img/structure/B2873590.png)
Methyl 3-amino-4-formylbenzoate
Overview
Description
“Methyl 3-amino-4-formylbenzoate” is a chemical compound with the molecular formula C9H9NO3 . It is used in various chemical reactions and has potential applications in different fields .
Synthesis Analysis
The synthesis of “this compound” can be achieved through a direct amidation of esters with sodium amidoboranes . This process is rapid, chemoselective, and features quantitative conversion and wide applicability for esters tolerating different functional groups .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C9H9NO3 . The molecular weight of this compound is 179.17 .Chemical Reactions Analysis
“this compound” can participate in various chemical reactions. For instance, it can be used in the synthesis of primary and secondary amides via reacting esters with alkali metal amidoboranes .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . The exact values for its density, boiling point, and melting point are not available .Scientific Research Applications
Synthesis of Organic Compounds Methyl 3-amino-4-formylbenzoate is utilized in the synthesis of various organic compounds. For example, it is used in the preparation of 3-amino-4-(arylamino)-1H-isochromen-1-ones through a multicomponent reaction, involving an α-aminonitrile intermediate and subsequent cyclization (Opatz & Ferenc, 2005). Additionally, it plays a role in the one-pot synthesis of p-aminobenzoic acid, a process that does not require expensive materials and offers an alternative method for producing p-aminobenzoic acid (Kim, Ryu, & Kim, 2014).
Pharmaceutical Research and Anticancer Potential In pharmaceutical research, this compound derivatives have shown promise. For instance, triphenylstannyl 4-((arylimino)methyl)benzoates, derived from reactions involving this compound, exhibit potent anticancer properties. These compounds have demonstrated significant cytotoxic efficacy against human cervical and breast cancer cells, highlighting their potential as novel anticancer agents (Basu Baul et al., 2017).
Nanomaterials and Drug Delivery Systems In the field of nanomaterials, this compound is used for surface functionalization of polymersomes, which are vesicles assembled from amphiphilic block copolymers. These polymersomes have applications in drug delivery and surface functionalization, demonstrating the compound's utility in creating biocompatible and targeted drug delivery systems (Egli et al., 2011).
Fluorescent Chemosensors and Bio-imaging this compound derivatives are used in the development of fluorescent chemosensors. These chemosensors exhibit high selectivity and sensitivity, particularly for detecting aluminum ions. They have potential applications in bio-imaging, as demonstrated in studies involving human cervical HeLa cancer cell lines (Ye et al., 2014).
Chemical Synthesis and Characterization The compound is instrumental in the synthesis and characterization of various chemical derivatives. It has been used to synthesize novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, characterized by their potential antioxidant activities and physicochemical properties (Yüksek et al., 2015).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-amino-4-formylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c1-13-9(12)6-2-3-7(5-11)8(10)4-6/h2-5H,10H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFULTVJWWNIPPO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)C=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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